Cas no 645399-34-4 (1,3,5-Triazine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-
• CAS No: 645399-34-4
• MF: C₅₁H₅₁N₃
• MW: 705.970752954483
• CID: 422997
• PubChem ID: 71379696
• Update Time: 2025-04-19

1,3,5-Triazine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-
• 2,4,6-tris(2,3,5,6-tetramethyl-4-phenylphenyl)-1,3,5-triazine
• DTXSID00802248
• 2,4,6-Tris(2,3,5,6-tetramethyl[1,1'-biphenyl]-4-yl)-1,3,5-triazine
• 645399-34-4

• Inchi： 1S/C51H51N3/c1-28-34(7)46(35(8)29(2)43(28)40-22-16-13-17-23-40)49-52-50(47-36(9)30(3)44(31(4)37(47)10)41-24-18-14-19-25-41)54-51(53-49)48-38(11)32(5)45(33(6)39(48)12)42-26-20-15-21-27-42/h13-27H,1-12H3
• InChI Key： PQKTUYXMZYPFJG-UHFFFAOYSA-N
• SMILES： N1C(C2C(C)=C(C)C(C3C=CC=CC=3)=C(C)C=2C)=NC(C2C(C)=C(C)C(C3C=CC=CC=3)=C(C)C=2C)=NC=1C1C(C)=C(C)C(C2C=CC=CC=2)=C(C)C=1C

Computed Properties

• Exact Mass: 705.40863
• Monoisotopic Mass: 705.40829864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67